4-chloro-2-fluoro-N-[4-(1H-imidazol-1-yl)benzyl]benzamide

• IUPAC Name: 4-chloro-2-fluoro-N-[(4-imidazol-1-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C17H13ClFN3O/c18-13-3-6-15(16(19)9-13)17(23)21-10-12-1-4-14(5-2-12)22-8-7-20-11-22/h1-9,11H,10H2,(H,21,23)
• InChI Key: GFWVYLHLZISBBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=C(C=C(C=C2)Cl)F)N3C=CN=C3
• Molecular Formula: C17H13ClFN3O
• Molecular Weight: 329.8 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of imidazole compounds has been a subject of interest in recent years. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific imidazole compound can vary. For instance, 1, 3-diazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Future Directions

Imidazole has become an important synthon in the development of new drugs. With the increasing public health problems due to antimicrobial resistance in drug therapy, there is a necessity for the development of a new drug that overcomes these problems. Therefore, the study and development of imidazole compounds and their derivatives continue to be a significant area of research.